N-(2-Aminoethyl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide;hydrochloride

• IUPAC Name: N-(2-aminoethyl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C13H16FN3O2.ClH/c14-10-1-3-11(4-2-10)17-8-9(7-12(17)18)13(19)16-6-5-15;/h1-4,9H,5-8,15H2,(H,16,19);1H
• InChI Key: AXKAIYWPQVSNOS-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)C(=O)NCCN.Cl
• Molecular Formula: C13H17ClFN3O2
• Molecular Weight: 301.74 g/mol

Description

N-(2-Aminoethyl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide;hydrochloride, also known as FEPP, is a chemical compound that has been studied extensively for its potential applications in scientific research. FEPP is a synthetic compound that was first developed in the early 2000s and has since been used in a variety of studies related to neuroscience, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of N-(2-Aminoethyl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide;hydrochloride is related to its ability to bind to the sigma-1 receptor. When N-(2-Aminoethyl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide;hydrochloride binds to this receptor, it can modulate the activity of other neurotransmitters in the brain, leading to changes in neuronal excitability and synaptic plasticity. This mechanism of action has been studied extensively in animal models and has been shown to have potential therapeutic applications in a variety of neurological and psychiatric disorders.
Biochemical and Physiological Effects:
N-(2-Aminoethyl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide;hydrochloride has been shown to have a variety of biochemical and physiological effects in animal models. Some of the most notable effects include changes in neurotransmitter release, alterations in synaptic plasticity, and modulation of ion channels in the brain. These effects have been studied in a variety of brain regions, including the hippocampus, cortex, and striatum.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-Aminoethyl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide;hydrochloride in laboratory experiments is its high selectivity for the sigma-1 receptor. This allows researchers to study the specific effects of sigma-1 receptor modulation without the confounding effects of other neurotransmitter systems. However, one of the main limitations of using N-(2-Aminoethyl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide;hydrochloride is its relatively low potency compared to other sigma-1 receptor agonists. This can make it more difficult to achieve specific effects at lower concentrations.

Future Directions

There are a number of potential future directions for research related to N-(2-Aminoethyl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide;hydrochloride. One area of interest is the development of more potent and selective sigma-1 receptor agonists that can be used in a wider range of experimental settings. Another area of interest is the development of new animal models that can be used to study the effects of N-(2-Aminoethyl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide;hydrochloride and other sigma-1 receptor agonists on specific neurological and psychiatric disorders. Additionally, there is ongoing research related to the potential therapeutic applications of N-(2-Aminoethyl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide;hydrochloride in a variety of conditions, including chronic pain, depression, and Alzheimer's disease.

Synthesis Methods

N-(2-Aminoethyl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide;hydrochloride is typically synthesized using a multi-step process that involves the reaction of several different chemical compounds. The first step in the synthesis of N-(2-Aminoethyl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide;hydrochloride involves the reaction of 4-fluorophenylacetic acid with ethylene diamine to produce N-(2-aminoethyl)-4-fluorophenylacetamide. This intermediate compound is then reacted with pyrrolidin-3-one to produce N-(2-Aminoethyl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide;hydrochloride.

Scientific Research Applications

N-(2-Aminoethyl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide;hydrochloride has been studied extensively for its potential applications in scientific research. One of the main areas of research related to N-(2-Aminoethyl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide;hydrochloride is its potential as a tool for studying the function of the brain and nervous system. N-(2-Aminoethyl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide;hydrochloride has been shown to bind to a specific type of receptor in the brain known as the sigma-1 receptor, which is involved in a variety of physiological processes including pain perception, mood regulation, and memory formation.